

fluconazole hepatotoxicity liver function monitoring elevated transaminases

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluconazole

CAS No.: 86386-73-4

Cat. No.: S528110

[Get Quote](#)

Fluconazole Hepatotoxicity: FAQ for Researchers

Q1: What are the incidence and clinical patterns of fluconazole-induced liver injury?

Fluconazole therapy is associated with a spectrum of liver effects. The key quantitative data is summarized in the table below [1].

Effect	Incidence / Proportion	Clinical Description	Typical Onset & Outcome
Transient ALT Elevations	Up to 5% of patients [1]	Asymptomatic, mild-to-moderate enzyme rises; often resolve even with continued treatment.	First few weeks; benign.
Marked ALT Elevations (>8x ULN)	~1% of patients [1]	Most common adverse event leading to treatment discontinuation.	First few weeks; requires monitoring.
Clinically Apparent Liver	Rare (well-described in	Symptomatic, acute hepatocellular injury; may feature fever, rash,	Within 1-3 weeks; usually self-limited but recovery

Effect	Incidence / Proportion	Clinical Description	Typical Onset & Outcome
Injury	literature) [1]	eosinophilia (hypersensitivity).	may be slow (2-3 months).
Acute Liver Failure	Very rare (fatal cases reported) [1]	Massive hepatic necrosis leading to liver failure and death.	Can occur within 3-4 weeks of initiation.


Q2: What are the recommended liver function monitoring protocols during fluconazole administration?

Routine monitoring of serum liver enzymes is recommended. The protocol should be guided by the risk of progression to serious liver injury, which is best identified by applying **Hy's Law** [2].

- **Hy's Law:** This is a critical concept in clinical trial safety and post-marketing surveillance. It states that a drug-induced combination of:
 - **Alanine Aminotransferase (ALT) or Aspartate Aminotransferase (AST) > 3 times the Upper Limit of Normal (ULN)**
 - **AND Total Bilirubin > 2 times ULN** (without initial findings of cholestasis)
 - Indicates a potential for serious liver injury, with an estimated 10% risk of progressing to acute liver failure [2].
- **FDA Guidance:** In clinical trials, the FDA often recommends continuing drug treatment with close monitoring for asymptomatic ALT elevations **< 8x ULN**. However, treatment should be stopped if ALT rises above this threshold or if a **Hy's Law case** is identified [2].

Q3: What is the mechanism behind fluconazole-induced hepatotoxicity?

The exact mechanism of the idiosyncratic, clinically apparent liver injury is not fully elucidated. However, its primary pharmacological action and known interactions are detailed below.



[Click to download full resolution via product page](#)

*Diagram 1: Mechanism of **fluconazole** action and hepatotoxicity.* The diagram illustrates **fluconazole**'s primary antifungal effect (green/yellow/red pathway) and its interaction with human metabolic enzymes (blue). The mechanism for rare, serious liver injury remains unknown (dashed line) [1] [3].


Q4: What are the key risk factors for developing hepatotoxicity?

The main risk factors identified from the literature include:

- **Underlying Medical Conditions:** Patients with serious underlying conditions, such as **HIV/AIDS**, may be at higher risk. The case report of a fatal outcome occurred in a patient with HIV and cryptococcal meningitis [1].
- **Concomitant Medications:** **Fluconazole** is a potent inhibitor of cytochrome P450 enzymes (CYP3A4, CYP2C9). This can lead to significantly increased plasma levels of co-administered drugs that are metabolized by these pathways (e.g., statins, cyclosporine), potentially exacerbating their toxicity profiles [1] [3].
- **Renal Impairment:** The pharmacokinetics of **fluconazole** are significantly affected by reduced renal function, leading to a longer half-life and increased exposure. **Dosage adjustment is necessary in patients with impaired renal function** [4].

Q5: How should suspected fluconazole-induced liver injury be managed in a clinical trial setting?

The following workflow outlines the critical steps for management based on current clinical guidance.



[Click to download full resolution via product page](#)

*Diagram 2: Clinical management workflow for suspected **fluconazole** hepatotoxicity.* The key steps include immediate discontinuation, thorough investigation, and vigilant monitoring. Applying Hy's Law is critical for

assessing the risk of progressive liver failure [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Fluconazole - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
2. The Challenge of Interpreting Alanine Aminotransferase ... [pmc.ncbi.nlm.nih.gov]
3. : Uses, Interactions, Mechanism of... | DrugBank Online Fluconazole [go.drugbank.com]
4. DailyMed - FLUCONAZOLE tablet [dailymed.nlm.nih.gov]

To cite this document: Smolecule. [fluconazole hepatotoxicity liver function monitoring elevated transaminases]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b528110#fluconazole-hepatotoxicity-liver-function-monitoring-elevated-transaminases>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com